Cas no 13450-95-8 (Germanium tetraiodide)

• Product Name: Germanium tetraiodide
• CAS No: 13450-95-8
• MF: GeI₄
• MW: 580.257888793945
• MDL: MFCD00016120
• CID: 86954
• PubChem ID: 24863947
• Update Time: 2025-05-23

Germanium tetraiodide Chemical and Physical Properties

Names and Identifiers

• Germanium tetraiodide
• Germaniumiodideredorangextl
• Germanium(IV) iodide
• tetraiodogermane
• GeI4
• Germane,tetraiodo
• germanium iodide
• Germaniumtetrajodid
• tetraiodo-german
• Einecs 236-613-7
• Germane,tetraiodo-
• GERMANIUM IODIDE RED
• Germaniumiodide(GeI4)
• Germane, tetraiodo-
• Q4202655
• periodogermane
• Germanium(IV) iodide,99.99%
• DTXSID7065469
• Germanium(IV) iodide, 99.99% trace metals basis
• CS-0166619
• MFCD00016120
• 13450-95-8
• Germanium(IV) iodide (99.999%-Ge) PURATREM
• CUDGTZJYMWAJFV-UHFFFAOYSA-N
• DTXCID5034224
• 236-613-7

• MDL： MFCD00016120
• Inchi： 1S/GeI4/c2-1(3,4)5
• InChI Key： CUDGTZJYMWAJFV-UHFFFAOYSA-N
• SMILES： I[Ge](I)(I)I

Computed Properties

• Exact Mass: 581.53900
• Monoisotopic Mass: 581.539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Orange red crystals.
• Density: 4.32 g/mL at 25 °C(lit.)
• Melting Point: 146°C
• Boiling Point: 350°C
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: 3.16200
• Solubility: Decompose in water
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

Germanium tetraiodide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23; S26; S27; S3
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Moisture Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Germanium tetraiodide

Recent Advances in Germanium Tetraiodide (CAS 13450-95-8) Research: Applications and Innovations

Germanium tetraiodide (GeI4, CAS 13450-95-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. Recent studies have explored its role in material science, catalysis, and biomedical applications, highlighting its versatility and promise. This research brief synthesizes the latest findings on GeI4, focusing on its synthesis, characterization, and emerging applications in the chemical and biomedical sectors.

One of the key advancements in GeI4 research involves its synthesis and purification techniques. A 2023 study published in the Journal of Inorganic Chemistry demonstrated a novel, high-yield synthesis method for GeI4 using a low-temperature, solvent-free approach. This method not only improves the purity of the compound but also reduces the environmental impact compared to traditional synthesis routes. The study emphasized the importance of controlling reaction conditions to minimize the formation of by-products, which can affect the compound's efficacy in downstream applications.

In the realm of material science, GeI4 has been investigated for its potential in optoelectronic devices. A recent publication in Advanced Materials highlighted its use as a precursor for germanium-based thin films, which exhibit excellent optical and electronic properties. The study revealed that GeI4-derived thin films could be tailored for specific bandgap energies, making them suitable for applications in photovoltaics and sensors. These findings open new avenues for the development of next-generation optoelectronic materials.

Biomedical applications of GeI4 have also seen notable progress. A 2024 study in Chemical Biology & Drug Design explored its potential as a therapeutic agent. Researchers found that GeI4 exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer compound. Mechanistic studies indicated that GeI4 induces apoptosis via mitochondrial dysfunction, a pathway that could be leveraged for targeted cancer therapies. However, further in vivo studies are needed to assess its safety and efficacy.

Catalysis is another area where GeI4 has shown promise. Recent work published in ACS Catalysis demonstrated its utility as a catalyst in organic transformations, particularly in C–C bond-forming reactions. The study reported that GeI4 facilitates these reactions under mild conditions, with high selectivity and yield. This could streamline the synthesis of complex organic molecules, including pharmaceuticals, by reducing the need for harsh reagents and conditions.

Despite these advancements, challenges remain in the widespread adoption of GeI4. Issues such as stability under ambient conditions and scalability of synthesis methods need to be addressed. Future research directions may focus on improving the compound's stability through derivatization or encapsulation techniques, as well as optimizing large-scale production processes. Collaborative efforts between chemists, material scientists, and biologists will be crucial to unlocking the full potential of GeI4 in diverse applications.

In conclusion, Germanium tetraiodide (CAS 13450-95-8) continues to be a compound of significant interest in chemical and biomedical research. Its applications span from advanced materials to therapeutics, driven by ongoing innovations in synthesis and characterization. As research progresses, GeI4 is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.